![molecular formula C20H17N3O5S B2885304 N-(5-(2,3-dihydrobenzo[b][1,4]dioxine-2-carbonyl)-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridin-2-yl)furan-2-carboxamide CAS No. 1351595-75-9](/img/structure/B2885304.png)
N-(5-(2,3-dihydrobenzo[b][1,4]dioxine-2-carbonyl)-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridin-2-yl)furan-2-carboxamide
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Description
“N-(5-(2,3-dihydrobenzo[b][1,4]dioxine-2-carbonyl)-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridin-2-yl)furan-2-carboxamide” is a complex organic compound. The compound is related to the class of compounds known as PARP1 inhibitors . PARP1, or Poly (ADP-ribose) polymerase 1, is a widely explored anticancer drug target that plays an important role in single-strand DNA break repair processes .
Scientific Research Applications
Synthetic Methodologies and Chemical Reactions
Research focusing on enaminones and related structures highlights versatile synthetic pathways that can lead to novel azines, azolotriazines, and other heterocyclic compounds with potential biological activities. For instance, studies have demonstrated the synthesis of novel compounds incorporating dibromobenzofuran and thiazolo[5,4-c]pyridin moieties through reactions with dimethylformamide-dimethylacetal, acetonitrile derivatives, and aromatic diazonium chloride, showcasing the compound's role as a precursor for various heterocyclic frameworks (Sanad & Mekky, 2018).
Potential Antimicrobial and Antitumor Activities
The synthetic versatility of compounds structurally related to the one also extends to their potential biological applications. Research into compounds that undergo reactions to form pyrazoles, pyrimidines, and benzimidazoles indicates that these molecules may possess significant antimicrobial and antitumor properties. This suggests a potential avenue for the development of new therapeutics based on the structural framework of the compound of interest (Abunada et al., 2008).
Material Science and Catalysis
In the realm of material science, compounds with furan moieties, similar to the one described, have been explored for their utility in forming multisubstituted furans through palladium-catalyzed condensation reactions. These reactions not only underscore the chemical reactivity of such compounds but also their potential in synthesizing materials with novel properties (Lu, Wu, & Yoshikai, 2014).
properties
IUPAC Name |
N-[5-(2,3-dihydro-1,4-benzodioxine-3-carbonyl)-6,7-dihydro-4H-[1,3]thiazolo[5,4-c]pyridin-2-yl]furan-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H17N3O5S/c24-18(15-6-3-9-26-15)22-20-21-12-7-8-23(10-17(12)29-20)19(25)16-11-27-13-4-1-2-5-14(13)28-16/h1-6,9,16H,7-8,10-11H2,(H,21,22,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CWDXDZIBCOFYKM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CC2=C1N=C(S2)NC(=O)C3=CC=CO3)C(=O)C4COC5=CC=CC=C5O4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H17N3O5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
411.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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